![molecular formula C7H8BClO2 B116124 5-Chloro-2-methylphenylboronic acid CAS No. 148839-33-2](/img/structure/B116124.png)
5-Chloro-2-methylphenylboronic acid
Overview
Description
5-Chloro-2-methylphenylboronic acid is a chemical compound with the molecular formula C7H8BClO2 . It appears as a white to pale grayish brown, crystalline powder .
Molecular Structure Analysis
The molecular structure of this compound consists of 7 carbon atoms, 8 hydrogen atoms, 1 boron atom, 1 chlorine atom, and 2 oxygen atoms . The exact structural layout can be found in various chemical databases .Physical And Chemical Properties Analysis
This compound is a solid at 20 degrees Celsius . It has a molecular weight of 170.40 . The compound appears as a white to almost white powder or crystal .Scientific Research Applications
Synthesis and Pharmacological Aspects
5-Chloro-2-methylphenylboronic acid is utilized in the synthesis of various derivatives via palladium-catalyzed Suzuki cross-coupling reactions. These derivatives demonstrate significant potential in pharmacological applications, such as exhibiting hemolytic, biofilm inhibition, and anti-thrombolytic activities (Ikram et al., 2015).
Fluorescence Quenching Mechanism
This compound is studied for its fluorescence quenching properties at room temperature. Research on 5-chloro-2-methoxyphenylboronic acid reveals insights into the quenching mechanism, providing a foundation for potential applications in bioanalytical chemistry (Geethanjali et al., 2015).
Antiparasitic Activity
In the field of antiparasitic drug development, this compound is used in synthesizing compounds with significant activity against parasites like Entamoeba histolytica and Giardia intestinalis. These findings indicate a promising direction for developing new antiparasitic agents (Saadeh et al., 2009).
Synthesis of Tetrazoles
The compound is also key in synthesizing 1,5-disubstituted tetrazoles, showcasing its versatility in organic synthesis. Such compounds can have a wide range of applications, including materials science and pharmaceuticals (Tang & Gianatassio, 2010).
Antimalarial Activity
Research on related boronic acid derivatives highlights their role in synthesizing compounds with potential antimalarial activities. This suggests the broader applicability of this compound in medicinal chemistry (Werbel et al., 1986).
Safety and Hazards
Mechanism of Action
Target of Action
5-Chloro-2-methylphenylboronic acid is primarily used as a reagent in the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalyzed carbon–carbon bond-forming reaction . The primary target of this compound is the metal catalyst, typically palladium, used in the SM coupling reaction .
Mode of Action
In the SM coupling reaction, the this compound interacts with its target through a process called transmetalation . This process involves the transfer of the organoboron group from the boronic acid to the palladium catalyst . The success of the SM coupling reaction is due to the relatively stable, readily prepared, and generally environmentally benign nature of the organoboron reagent .
Biochemical Pathways
The primary biochemical pathway affected by this compound is the SM coupling reaction pathway . This pathway involves the formation of a new carbon–carbon bond, which is facilitated by the transmetalation of the organoboron group to the palladium catalyst . The downstream effects of this pathway include the formation of new organic compounds through carbon–carbon bond formation .
Result of Action
The result of the action of this compound in the SM coupling reaction is the formation of a new carbon–carbon bond . This allows for the synthesis of a wide range of organic compounds, making it a valuable tool in organic chemistry .
properties
IUPAC Name |
(5-chloro-2-methylphenyl)boronic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8BClO2/c1-5-2-3-6(9)4-7(5)8(10)11/h2-4,10-11H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QWTHTSAWMJFMOV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C(C=CC(=C1)Cl)C)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8BClO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90378386 | |
Record name | 5-Chloro-2-methylphenylboronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90378386 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.40 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
148839-33-2 | |
Record name | 5-Chloro-2-methylphenylboronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90378386 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (5-Chloro-2-methylphenyl)boronic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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